2-[({6-Nitro-1,3-benzodioxol-5-yl}methylene)amino]-4,5-dimethylphenol

• Molecular Formula: C16H14N2O5
• Molecular Weight: 314.29 g/mol
• IUPAC Name: 4,5-dimethyl-2-[(6-nitro-1,3-benzodioxol-5-yl)methylideneamino]phenol
• InChI: InChI=1S/C16H14N2O5/c1-9-3-12(14(19)4-10(9)2)17-7-11-5-15-16(23-8-22-15)6-13(11)18(20)21/h3-7,19H,8H2,1-2H3
• InChI Key: MFBMCBSRUOIKGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)O)N=CC2=CC3=C(C=C2[N+](=O)[O-])OCO3
• solubility: 7 [ug/mL] (The mean of the results at pH 7.4)

Description

2-[({6-Nitro-1,3-benzodioxol-5-yl}methylene)amino]-4,5-dimethylphenol is a complex organic compound characterized by the presence of a nitro group, a benzodioxole ring, and a dimethylphenol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[({6-Nitro-1,3-benzodioxol-5-yl}methylene)amino]-4,5-dimethylphenol typically involves the condensation of 6-nitro-1,3-benzodioxole-5-carbaldehyde with 4,5-dimethylphenol in the presence of a suitable catalyst. The reaction is usually carried out under reflux conditions in an organic solvent such as ethanol or methanol. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as chromatography to ensure the high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-[({6-Nitro-1,3-benzodioxol-5-yl}methylene)amino]-4,5-dimethylphenol can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can be oxidized to form corresponding quinones.

Substitution: The phenolic hydroxyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of nitro-quinones.

Reduction: Formation of amino derivatives.

Substitution: Formation of alkylated or acylated phenol derivatives.

Scientific Research Applications

2-[({6-Nitro-1,3-benzodioxol-5-yl}methylene)amino]-4,5-dimethylphenol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-[({6-Nitro-1,3-benzodioxol-5-yl}methylene)amino]-4,5-dimethylphenol involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The benzodioxole ring may also play a role in modulating the compound’s activity by interacting with enzymes and receptors .

Comparison with Similar Compounds

Similar Compounds

• 2-[(6-Nitro-1,3-benzodioxol-5-yl)methyl-idene]malononitrile
• 1,3-Benzodioxole
• (E)-[(6-nitro-2H-1,3-benzodioxol-5-yl)methylidene]aminothiourea
• 6-(Benzo[d][1,3]dioxol-5-yl)hexa-3,5-dien-2-one

Uniqueness

2-[({6-Nitro-1,3-benzodioxol-5-yl}methylene)amino]-4,5-dimethylphenol is unique due to the presence of both a nitro group and a benzodioxole ring, which confer distinct chemical and biological properties.